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Compound of Interest

Compound Name: D-Sedoheptulose 7-phosphate

Cat. No.: B1199694 Get Quote

Essential Safety and Handling Guide for D-
Sedoheptulose 7-phosphate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling D-Sedoheptulose 7-phosphate. The

following procedures are designed to ensure personnel safety and proper management of the

substance from receipt to disposal.

Personal Protective Equipment (PPE)
While D-Sedoheptulose 7-phosphate is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it is prudent to follow standard laboratory safety

protocols to minimize exposure to the chemical powder. The following personal protective

equipment is recommended:

Situation Required Personal Protective Equipment

Weighing and Aliquoting Powder
- Nitrile gloves- Laboratory coat- Safety glasses

with side shields

Preparing Solutions
- Nitrile gloves- Laboratory coat- Safety glasses

with side shields

General Laboratory Operations - Nitrile gloves- Laboratory coat- Safety glasses
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Operational Plan: Step-by-Step Handling
Procedures
All handling of D-Sedoheptulose 7-phosphate should be performed in a designated

laboratory area.

Preparation and Weighing:

Before handling, ensure the work area is clean and uncluttered.

Wear the appropriate PPE as outlined in the table above.

To prevent inhalation of the powder, it is recommended to handle the solid form in a well-

ventilated area or a chemical fume hood.

Use a spatula or other appropriate tool to weigh the desired amount of the compound onto

weigh paper or into a suitable container.

Solution Preparation:

D-Sedoheptulose 7-phosphate is available as different salts, such as barium or lithium

salt.[1] The solubility can vary; for example, the barium salt is soluble in PBS (pH 7.2) at

50 mg/ml.[2]

When dissolving the powder, add the solvent to the solid to minimize dust formation.

Ensure the container is securely capped before mixing.

Storage:

Store D-Sedoheptulose 7-phosphate in a tightly sealed container.

The recommended storage temperature is -20°C.[1]

Disposal Plan
Proper disposal of D-Sedoheptulose 7-phosphate and associated waste is crucial to prevent

environmental contamination.
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Unused D-Sedoheptulose 7-phosphate Powder:

Collect in a clearly labeled, sealed container for chemical waste.

Dispose of in accordance with local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes):

Collect in a designated chemical waste container.

Do not dispose of in regular trash.

Contaminated PPE (e.g., gloves, lab coats):

Place in a designated chemical waste bag immediately after use.

While D-Sedoheptulose 7-phosphate is rated as only slightly hazardous for water, it is

important not to allow the undiluted product or large quantities of it to reach ground water,

water courses, or sewage systems.
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Caption: Workflow for the safe handling of D-Sedoheptulose 7-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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